6-amino-2-{[3-(3-chlorophenoxy)propyl]thio}-4-pyrimidinol

• IUPAC Name: 4-amino-2-[3-(3-chlorophenoxy)propylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C13H14ClN3O2S/c14-9-3-1-4-10(7-9)19-5-2-6-20-13-16-11(15)8-12(18)17-13/h1,3-4,7-8H,2,5-6H2,(H3,15,16,17,18)
• InChI Key: OUKLDHSNFPNVDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)OCCCSC2=NC(=CC(=O)N2)N
• Molecular Formula: C13H14ClN3O2S
• Molecular Weight: 311.79 g/mol

Description

6-amino-2-{[3-(3-chlorophenoxy)propyl]thio}-4-pyrimidinol is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential biological activities.

Mechanism of Action

The mechanism of action of 6-amino-2-{[3-(3-chlorophenoxy)propyl]thio}-4-pyrimidinol is not fully understood. However, it is believed to exert its biological activities through the modulation of various signaling pathways in cells. For example, it has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. For example, it has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 6-amino-2-{[3-(3-chlorophenoxy)propyl]thio}-4-pyrimidinol in lab experiments is its potential to modulate various signaling pathways in cells, making it a useful tool for studying the underlying mechanisms of various diseases. However, one limitation is that the compound may not be stable under certain experimental conditions, which could affect the results of experiments.

Future Directions

There are several future directions for research on 6-amino-2-{[3-(3-chlorophenoxy)propyl]thio}-4-pyrimidinol. One direction is to further elucidate its mechanism of action and its effects on various signaling pathways in cells. Another direction is to study its potential use as a drug delivery system, particularly for cancer therapy. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo.

Synthesis Methods

The synthesis of 6-amino-2-{[3-(3-chlorophenoxy)propyl]thio}-4-pyrimidinol has been described in the literature. The method involves the reaction of 3-chlorophenylpropanol with thionyl chloride to form 3-chlorophenylpropanoyl chloride, which is then reacted with 6-amino-4-pyrimidinol in the presence of a base such as triethylamine. The resulting product is this compound.

Scientific Research Applications

6-amino-2-{[3-(3-chlorophenoxy)propyl]thio}-4-pyrimidinol has been studied for its potential applications in scientific research. The compound has been shown to have potential biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a drug delivery system.